Cas no 866848-44-4 (6,7-dimethoxy-3-(4-methylbenzenesulfonyl)-4-(4-methylpiperazin-1-yl)quinoline)

• Product Name: 6,7-dimethoxy-3-(4-methylbenzenesulfonyl)-4-(4-methylpiperazin-1-yl)quinoline
• CAS No: 866848-44-4
• MF: C₂₃H₂₇N₃O₄S
• MW: 441.543184518814
• CID: 6025049
• PubChem ID: 5640531
• Update Time: 2025-06-27

6,7-dimethoxy-3-(4-methylbenzenesulfonyl)-4-(4-methylpiperazin-1-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 6,7-dimethoxy-3-(4-methylbenzenesulfonyl)-4-(4-methylpiperazin-1-yl)quinoline
• Quinoline, 6,7-dimethoxy-3-[(4-methylphenyl)sulfonyl]-4-(4-methyl-1-piperazinyl)-
• 866848-44-4
• 6,7-dimethoxy-3-(4-methylphenyl)sulfonyl-4-(4-methylpiperazin-1-yl)quinoline
• AKOS001859008
• CCG-138104
• F1605-1369
• 6,7-dimethoxy-4-(4-methylpiperazin-1-yl)-3-tosylquinoline

• Inchi： 1S/C23H27N3O4S/c1-16-5-7-17(8-6-16)31(27,28)22-15-24-19-14-21(30-4)20(29-3)13-18(19)23(22)26-11-9-25(2)10-12-26/h5-8,13-15H,9-12H2,1-4H3
• InChI Key： LRFAMJKIAMYBTJ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(OC)=C(OC)C=2)C(N2CCN(C)CC2)=C(S(C2=CC=C(C)C=C2)(=O)=O)C=1

Computed Properties

• Exact Mass: 441.17222752g/mol
• Monoisotopic Mass: 441.17222752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 80.4Ų

Experimental Properties

• Density: 1.251±0.06 g/cm3(Predicted)
• Boiling Point: 627.0±55.0 °C(Predicted)
• pka: 7.46±0.50(Predicted)

Additional information on 6,7-dimethoxy-3-(4-methylbenzenesulfonyl)-4-(4-methylpiperazin-1-yl)quinoline

Compound CAS No 866848-44-4: 6,7-Dimethoxy-3-(4-Methylbenzenesulfonyl)-4-(4-Methylpiperazin-1-yl)Quinoline

The compound with CAS No 866848-44-4, known as 6,7-dimethoxy-3-(4-methylbenzenesulfonyl)-4-(4-methylpiperazin-1-yl)quinoline, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a quinoline backbone substituted with multiple functional groups. The presence of dimethoxy groups at positions 6 and 7, a benzenesulfonyl group at position 3, and a methylpiperazine moiety at position 4 contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The quinoline core is a well-known scaffold in medicinal chemistry due to its ability to interact with various biological targets. The substitution pattern of this compound further enhances its pharmacokinetic properties, making it a promising candidate for therapeutic applications. For instance, the methylbenzenesulfonyl group is known to improve solubility and stability, while the methylpiperazine moiety can act as a hydrogen bond donor or acceptor, enhancing bioavailability.

The synthesis of 6,7-dimethoxy-3-(4-methylbenzenesulfonyl)-4-(4-methylpiperazin-1-yl)quinoline involves a series of multi-step reactions that require precise control over reaction conditions. Researchers have employed various strategies, including Suzuki coupling and nucleophilic aromatic substitution, to construct the molecule efficiently. These methods not only ensure high yields but also maintain the integrity of the functional groups during the synthesis process.

In terms of applications, this compound has shown potential in several areas. In pharmacology, it has been investigated for its anti-inflammatory and anti-cancer properties. The dimethoxy groups are believed to play a crucial role in modulating the compound's activity against specific enzymes or receptors. Additionally, the methylpiperazine moiety has been found to enhance the molecule's ability to penetrate cellular membranes, making it an attractive candidate for drug delivery systems.

Recent advancements in computational chemistry have further elucidated the structural properties of this compound. Molecular docking studies have revealed that the quinoline backbone can effectively bind to certain protein targets, suggesting its potential use in designing novel therapeutic agents. Furthermore, spectroscopic analyses have provided insights into the electronic transitions of the molecule, which are critical for understanding its optical properties.

In conclusion, 6,7-dimethoxy-3-(4-methylbenzenesulfonyl)-4-(4-methylpiperazin-1-yl)quinoline (CAS No 866848-44-4) is a versatile compound with a wide range of applications in chemistry and pharmacology. Its unique structure and functional groups make it an invaluable tool for researchers exploring new drug candidates and advanced materials. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in future innovations across multiple scientific disciplines.